Cas no 1946823-80-8 (methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate
• CAS No: 1946823-80-8
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 5221393
• Update Time: 2025-10-28

methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-1-ethyl-, methyl ester

• Inchi： 1S/C8H10F2N2O2/c1-3-12-4-5(8(13)14-2)6(11-12)7(9)10/h4,7H,3H2,1-2H3
• InChI Key： JJLOOIPQQJMVNO-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(OC)=O)C(C(F)F)=N1

Additional information on methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate

Methyl 3-(Difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate (CAS No. 1946823-80-8): An Overview

Methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate (CAS No. 1946823-80-8) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the development of novel agrochemicals and pharmaceuticals. This compound, characterized by its unique structural features, has shown promising properties that make it a valuable candidate for further research and development.

The chemical structure of methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with a difluoromethyl group and an ethyl group, with the carboxylate moiety esterified to a methyl group. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the difluoromethyl group in methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In the context of agrochemicals, methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate has been explored for its potential as a herbicide or fungicide. The pyrazole scaffold is known for its broad-spectrum activity against various plant pathogens, and the introduction of fluorine atoms can enhance this activity by improving the compound's stability and selectivity. Preliminary studies have shown that this compound exhibits potent herbicidal activity against several weed species, making it a promising candidate for further development in agricultural applications.

From a pharmaceutical perspective, methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate has been investigated for its potential therapeutic applications. The pyrazole core is a common structural motif in many clinically approved drugs, including anti-inflammatory agents, antifungal agents, and antiviral agents. The difluoromethyl substitution can potentially enhance the efficacy and safety profile of these drugs by modulating their interactions with biological targets.

One notable area of research involves the use of methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate as a lead compound for developing new treatments for neurological disorders. Studies have shown that this compound can cross the blood-brain barrier effectively, which is a critical factor for drugs targeting central nervous system (CNS) disorders. Additionally, its ability to modulate specific neurotransmitter systems makes it an attractive candidate for further investigation in this field.

The synthesis of methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 3-difluoromethylaniline with ethyl acetoacetate followed by cyclization to form the pyrazole ring. Subsequent esterification with methanol yields the final product. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to produce this compound for commercial applications.

In conclusion, methyl 3-(difluoromethyl)-1-ethyl-1H-pyrazole-4-carboxylate (CAS No. 1946823-80-8) is a versatile compound with significant potential in both agrochemical and pharmaceutical industries. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to play a crucial role in advancing various fields of science and technology.